Cas no 1490941-48-4 (4-Amino-6-(pyridin-2-yl)pyridazin-3-ol)

• Product Name: 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol
• CAS No: 1490941-48-4
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 4775799
• Update Time: 2025-10-24

4-Amino-6-(pyridin-2-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(pyridin-2-yl)pyridazin-3-ol
• 5-amino-3-pyridin-2-yl-1H-pyridazin-6-one
• 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol

• Inchi： 1S/C9H8N4O/c10-6-5-8(12-13-9(6)14)7-3-1-2-4-11-7/h1-5H,(H2,10,12)(H,13,14)
• InChI Key： HSZVRWCISWWCMM-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C2C=CC=CN=2)=NN1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4

Additional information on 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol

Chemical Profile of 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol (CAS No. 1490941-48-4)

4-Amino-6-(pyridin-2-yl)pyridazin-3-ol, identified by its CAS number 1490941-48-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of an amino group at the 4-position and a pyridinyl substituent at the 6-position, along with a hydroxyl group at the 3-position, contributes to its unique chemical properties and potential biological activities.

The structural features of 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol make it a promising candidate for further investigation in drug discovery. The pyridazine core is a well-known scaffold in medicinal chemistry, with several derivatives exhibiting pharmacological properties such as antimicrobial, antiviral, and anti-inflammatory effects. The amino and hydroxyl functional groups further enhance its reactivity, allowing for various chemical modifications that can tailor its biological activity.

In recent years, there has been a growing interest in developing novel compounds that target specific biological pathways associated with diseases. 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol has been studied for its potential role in modulating enzymes and receptors involved in metabolic disorders and cancer. Preliminary studies suggest that this compound may interfere with key signaling pathways by inhibiting the activity of certain enzymes, thereby exhibiting therapeutic potential.

One of the most intriguing aspects of 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol is its ability to interact with biological targets through multiple binding sites. This property is particularly valuable in drug design, as it can lead to the development of more potent and selective inhibitors. Researchers have explored its interactions with various enzymes and receptors, including those involved in glucose metabolism and cell proliferation. These interactions have been investigated using computational modeling and experimental techniques such as X-ray crystallography.

The synthesis of 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyridinyl group at the 6-position is particularly challenging, as it necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled researchers to produce this compound in larger quantities, facilitating further biological studies.

Recent research has highlighted the importance of 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol in addressing emerging therapeutic challenges. For instance, studies have shown that derivatives of this compound exhibit promising activity against drug-resistant bacterial strains. This finding is particularly relevant given the increasing prevalence of antibiotic-resistant pathogens worldwide. The ability of 4-Amino-6-(pyridin-2-yl)pyridazin-3-ol to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes makes it a valuable candidate for developing novel antibiotics.

In addition to its antimicrobial properties, 4-Amino-6-(pyridin-2-y l)py ridazin -3 -ol has been investigated for its potential role in cancer therapy. Preclinical studies have demonstrated that certain derivatives of this compound can inhibit the growth of tumor cells by inducing apoptosis or inhibiting angiogenesis. These effects are mediated through interactions with key signaling pathways such as MAPK and PI3K/Akt. Further research is needed to fully elucidate the mechanisms by which this compound exerts its anti-cancer effects.

The pharmacokinetic properties of 4-Amino -6 -( py ridi n -2 -y l ) py ri d azi n -3 -ol are also an important consideration in drug development. Studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. However, its bioavailability may be limited by rapid metabolism or efflux mechanisms present in vivo. To overcome these challenges, researchers are exploring strategies such as prodrug formulations or chemical modifications to enhance its pharmacokinetic profile.

Future directions in the study of 4-Amino -6 -( py ridi n -2 -y l ) py ri d azi n -3 -ol include expanding its chemical library through structure-based drug design and conducting more extensive preclinical studies to evaluate its safety and efficacy. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and biophysical techniques, scientists can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion,4-Amino -6 -( py ridi n -2 -y l ) py ri d azi n -3 -ol (CAS No. 1490941 -48 -4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases, including metabolic disorders and cancer. With continued advancements in synthetic chemistry and biological evaluation,4-Amino -6 -( py ridi n -2 -y l ) py ri d azi n -3 -ol holds promise for improving human health through innovative therapeutic interventions.